Cas no 116121-25-6 (1-ethyl-N-phenylbenzimidazol-2-amine)

• Product Name: 1-ethyl-N-phenylbenzimidazol-2-amine
• CAS No: 116121-25-6
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 2614128
• PubChem ID: 924397
• Update Time: 2025-04-21

1-ethyl-N-phenylbenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-phenylbenzimidazol-2-amine
• 1H-Benzimidazol-2-amine, 1-ethyl-N-phenyl-
• AKOS002792837
• DTXSID20358914
• 1-Ethyl-N-phenyl-1H-benzo[d]imidazol-2-amine
• 116121-25-6

• Inchi： 1S/C15H15N3/c1-2-18-14-11-7-6-10-13(14)17-15(18)16-12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,16,17)
• InChI Key： KYKKYOKDYUPYHS-UHFFFAOYSA-N
• SMILES： N1(CC)C(NC2C=CC=CC=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 237.126597491Da
• Monoisotopic Mass: 237.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.9Ų